N-(2,4-Dichlorophenyl)benzamide
Overview
Description
N-(2,4-Dichlorophenyl)benzamide is a chemical compound with the molecular formula C13H9Cl2NO . The conformations of the N-H and C=O bonds in the structure of this compound are anti to each other . The amide -NHCO- group forms a dihedral angle of 33.0° with the benzoyl ring, while the rings are almost coplanar, making a dihedral angle of 2.6° .
Synthesis Analysis
The synthesis of N-(2,4-Dichlorophenyl)benzamide involves refluxing N-(2,4-dichlorophenyl)-2-nitrobenzamide with thionyl chloride in dry toluene to afford 2,4-dichloro-N-[chloro(2-nitrophenyl]methylene)benzenamine intermediate followed by treatment with 2-methyl benzoic acid in the presence of triethyl amine .Molecular Structure Analysis
The molecular structure of N-(2,4-Dichlorophenyl)benzamide has been determined from single crystal X-ray diffraction data . It crystallizes in the monoclinic space group P 21/c . The dihedral angle between the two aromatic rings is 82.32 (4)° .Scientific Research Applications
Structural Analysis : N-(2,4-Dichlorophenyl)benzamide has been analyzed for its molecular structure, particularly the conformation of the N—H and C=O bonds. This compound and similar benzanilides exhibit specific dihedral angles and bond parameters, which are crucial for understanding their chemical behavior and potential applications (Gowda et al., 2008).
Antipathogenic Activity : Research has indicated that derivatives of benzamides, including N-(2,4-Dichlorophenyl)benzamide, show promise as antipathogenic agents. Their structure has been associated with significant activity against bacterial strains like Pseudomonas aeruginosa and Staphylococcus aureus, particularly in biofilm formation, indicating potential in developing novel antimicrobial agents (Limban, Marutescu, & Chifiriuc, 2011).
Synthesis and Characterization : The compound's synthesis and characterization are critical for its application in research and development. For example, its synthesis from N-(2,4-dichlorophenyl)-2-nitrobenzamide and subsequent structural analysis provide insights into its potential uses in pharmaceuticals and chemical industries (Saeed, Hussain, Abbas, & Bolte, 2010).
Pharmacological Applications : N-(2,4-Dichlorophenyl)benzamide derivatives have been investigated for their pharmacological properties. For instance, studies on benzamides have explored their potential as anticonvulsant agents, indicating the therapeutic potential of these compounds in treating epilepsy and related disorders (Afolabi, Barau, & Agbede, 2012).
Receptor Binding Studies : Some studies have focused on the binding properties of benzamide derivatives to specific receptors. For instance, research on N-(2,4-Dichlorophenyl)benzamide related compounds has been conducted to understand their interaction with dopamine receptors, contributing to the development of novel neurological medications (Leopoldo et al., 2002).
Safety And Hazards
properties
IUPAC Name |
N-(2,4-dichlorophenyl)benzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Cl2NO/c14-10-6-7-12(11(15)8-10)16-13(17)9-4-2-1-3-5-9/h1-8H,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRTPCLPWDMPXBB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40341106 | |
Record name | N-(2,4-Dichlorophenyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40341106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-Dichlorophenyl)benzamide | |
CAS RN |
10286-76-7 | |
Record name | N-(2,4-Dichlorophenyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40341106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2',4'-Dichlorobenzanilide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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